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Abstract

Lithium metaborate (LiBO2z) fusion is a powerful sample preparation technique essential for the
complete decomposition of complex inorganic matrices, particularly those resistant to acid
digestion.[1][2] This method transforms a solid sample into a homogeneous glass bead, which
can be analyzed directly by X-ray Fluorescence (XRF) or dissolved in dilute acid for analysis by
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry
(ICP-MS).[1][3] The success of this technique hinges on the careful selection of the sample-to-
flux ratio, a critical parameter that dictates the completeness of dissolution, analytical
sensitivity, and instrumental stability. This guide provides a comprehensive overview of the
principles governing flux selection, detailed protocols for fusion, and a framework for optimizing
the sample-to-flux ratio for various material types.

The Principle of Borate Fusion

Borate fusion operates on the principle of dissolving an oxidized sample within a molten borate
flux at high temperatures, typically between 950-1050°C.[1][4] This process overcomes the
limitations of acid digestion by effectively breaking down highly refractory minerals (e.g., zircon,
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chromite, silicates) and complex metal oxides.[1][5] The result is a homogenous solid solution
(a glass bead) that eliminates mineralogical and patrticle size effects, leading to superior
accuracy and precision in subsequent elemental analysis.[3][6]

The Chemistry of the Flux: Metaborate vs. Tetraborate

The choice of flux is dictated by the chemical nature of the sample matrix. The two primary
components of borate fluxes are lithium metaborate and lithium tetraborate, which act as a
basic and acidic flux, respectively.

o Lithium Metaborate (LiBO2): As a basic flux, lithium metaborate is highly effective at
dissolving acidic materials rich in silica and alumina, such as granites, clays, and refractory
silicates.[7][8] Its high reactivity efficiently depolymerizes the robust Si-O and Al-O bonds that
form the backbone of these minerals.[7]

e Lithium Tetraborate (Li2B4O7): As an acidic flux, lithium tetraborate is ideal for dissolving
basic materials like carbonates, cements, and samples with high concentrations of alkaline
earth oxides (e.g., CaO, MgO).[8][9]

In practice, mixtures of lithium metaborate and tetraborate are often used to create a
"universal” flux capable of decomposing a wide variety of materials.[6][10] The ratio of the two
borates can be adjusted to fine-tune the acidity of the melt for optimal dissolution.[8][10]
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o Primary
Flux Composition Common Name /

. . . Applications & Melting Point (°C)
(LizB4O7 : LiBO2) Ratio

Characteristics

Highly acidic samples:
0% : 100% Pure Metaborate high-silica rocks, ~845

aluminosilicates.[7]

Universal flux for
alumino-silicates, iron

35.3% : 64.7% 12:22 Flux ) ~825
ores, mineral sands,

cements.[6]

General-purpose flux
] for samples with
50% : 50% 1:1 Mixture ) o ~870
mixed acidic and

basic character.[4][7]

General-purpose flux,
often used for mixed

66% : 34% 2:1 Mixture ) ) N/A
geological materials.

[6]7]

Basic samples: high-
carbonate rocks

100% : 0% Pure Tetraborate ) ~930
(limestone), cements,

metal oxides.[8][9]

The Critical Role of the Sample-to-Flux Ratio

The ratio of the mass of the sample to the mass of the flux is arguably the most critical
parameter in a fusion protocol. An optimized ratio ensures complete sample dissolution while
minimizing analytical compromises.

e Too Little Flux (Low Ratio): Insufficient flux will result in an incomplete attack on the sample
matrix. This is often visible as undissolved grains or opacity in the cooled glass bead, leading
to inaccurate and imprecise results.[8][11]

© 2026 BenchChem. All rights reserved. 3/15 Tech Support


https://www.xrfscientific.com/choosing-the-best-flux-materials-for-xrf-fusion-sample-prep/
https://www.xrfscientific.com/lithium-metaborate-xrf-sample-preparation/
https://www.xrfscientific.com/pure-lithium-metaborate-wet-chemistry/
https://www.xrfscientific.com/choosing-the-best-flux-materials-for-xrf-fusion-sample-prep/
https://www.xrfscientific.com/lithium-metaborate-xrf-sample-preparation/
https://www.xrfscientific.com/choosing-the-best-flux-materials-for-xrf-fusion-sample-prep/
https://resources.rigaku.com/hubfs/2024%20Rigaku%20Global%20Site/Resource%20Hub/Knowledge%20Library/Rigaku%20Journals/Volume%2031(2)%20-%20Summer%202015/Rigaku%20Journal%2031-2_12-17.pdf
https://www.azom.com/article.aspx?ArticleID=23101
https://resources.rigaku.com/hubfs/2024%20Rigaku%20Global%20Site/Resource%20Hub/Knowledge%20Library/Rigaku%20Journals/Volume%2031(2)%20-%20Summer%202015/Rigaku%20Journal%2031-2_12-17.pdf
https://margenot.cropsciences.illinois.edu/wp-content/uploads/2023/06/Total-P-by-Lithium-Borate-Fusion.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Too Much Flux (High Ratio): While ensuring complete dissolution, an excessively high flux
ratio (high dilution) can be detrimental. For trace element analysis, it can dilute the analytes
below the instrument's detection limit. For ICP analysis, it increases the total dissolved solids
(TDS) in the final solution, which can lead to nebulizer blockage, signal drift, and accelerated
degradation of instrument components like the torch and cones.[12][13][14][15]

The ideal ratio is a balance between these extremes, determined by the sample's
characteristics and the analytical objective.

Recommended Starting Ratios

The following table provides recommended starting points for the sample-to-flux dilution ratio
for various common materials. These should be considered starting points, with further
optimization potentially required for particularly complex matrices.
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BENCHE

Sample Type

Typical Sample
Weight (g)

Typical Flux
Weight (g)

Recommended
Starting Ratio
(Sample:Flux)

Key
Consideration
s

Geological
Materials (Soils,
Sediments,
Rocks)

0.1-0.25

06-1.5

1:6to 1:8

Use a mixed flux.
For highly
refractory
samples, a
higher ratio
(1:10) may be
needed.[1][16]

Cements,

Limestones

05-1.0

5.0-8.0

1:8to0 1:10

Use a flux with a
higher proportion
of lithium
tetraborate.[8]
[17]

Ores (Bauxite,
Iron,

Manganese)

0.1-0.2

1.0-20

1:10to 1:20

Ores can be
highly variable
and refractory;
higher dilution is
often necessary.
[12][18]

Graphite &
Sulfides

0.25

2.0

1:8

Requires an
oxidizing
environment.
Lithium
metaborate can
decompose
graphite at
950°C.[19] High
sulfide content
may require a
different fusion
method (e.g.,
sodium
peroxide).[20]
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These are highly
refractory and
0.1 1.0-15 1:10to 1:15 require a

significant

Metal Oxides
(Al203, TiO2)

excess of flux.

Experimental Workflow and Decision Logic

The following diagrams illustrate the typical experimental workflow for lithium metaborate fusion
and a logical approach to selecting an appropriate sample-to-flux ratio.
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Sample Preparation

Receive Sample
Grind to <200 mesh
(<75 pm)

i

Dry at 105°C

Fusion

Accurately Weigh
Sample and Flux

Thoroughly Mix in
Pt/Au Crucible

Fuse at 950-1050°C
for 15-30 min

.

Cool to Form
Glass Bead

Analysis

Direct Analysis Dissolve Bead in
(XRF) Dilute Acid (e.g., 5% HNO3)

Solution Analysis
(ICP-OES/MS)
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Start: Define Sample & Goal

What is the sample matrix?

Acidic

Acidic / Silicate-Rich Basic / Carbonate-Rich Mixed / Unknown
(e.g., Granite, Soil) (e.g., Cement, Limestone)

Basic

Start with 1:6 ratio Start with 1:10 ratio o .
. . Start with 1:8 ratio
Use high Metaborate flux Use high Tetraborate flux Use 50°50 mixed flux
(e.g., 66:34 LiT:LiM) (e.g., 66:34 LiT:LiM or higher) :

What is the analytical goal?

(Major Elements (>1%)) (Trace Elements (<0.1%))

Higher ratio (e.g., 1:10) may be needed
for refractory dissolution.
Balance against dilution effects.

Lower ratio (e.g., 1:5) is acceptable
to maximize signal

Click to download full resolution via product page

Caption: Decision-making framework for selecting an initial sample-to-flux ratio.

General Purpose Lithium Metaborate Fusion
Protocol
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This protocol is suitable for a wide range of geological and industrial materials for subsequent
analysis by ICP-OES/MS.

Materials and Equipment

Flux: Lithium Metaborate (LIBO2) or a mixture of Lithium Tetraborate and Metaborate (e.g.,
66:34 Li2B40O7:LiBO2).

Crucibles: 95% Platinum-5% Gold (Pt/Au) alloy. Graphite crucibles can be used but may
require special treatment and are consumed during fusion. [1][21]* Furnace: Muffle or
automated fusion furnace capable of maintaining 950-1050°C. [1]* Dissolution Vessels: 50
mL or 100 mL polypropylene or PTFE volumetric flasks or tubes.

Acids: High-purity nitric acid (HNOs) or hydrochloric acid (HCI).

Reagents: Deionized water (18.2 MQ-cm).

Equipment: Analytical balance (4 decimal places), vortex mixer, mechanical shaker, heat-
resistant gloves and tongs.

Step-by-Step Procedure

Sample and Flux Weighing: a. Label a clean Pt/Au crucible. b. Accurately weigh
approximately 0.2000 g of finely pulverized (<200 mesh) and dried sample into the crucible.
c. Add approximately 1.6000 g of the desired borate flux to the crucible (this achieves a 1:8
sample-to-flux ratio). d. Quality Control: Prepare a method blank (flux only) and at least one
Certified Reference Material (CRM) with a similar matrix for every batch of samples. [5]

Mixing: a. Thoroughly mix the sample and flux within the crucible using a platinum wire or by
securing a cap and using a vortex mixer. Homogeneous mixing is crucial to prevent
incomplete fusion. [8]

Fusion: a. Place the crucible in a furnace pre-heated to 1000°C. b. Fuse the mixture for 20-
30 minutes. [1]The fusion time begins once the flux is fully molten. c. During the fusion,
gently agitate the crucible 2-3 times (if using a manual furnace) to ensure the entire sample
interacts with the molten flux and to release trapped gases. Automated fusers perform this
step automatically.
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e Cooling and Bead Formation: a. Remove the crucible from the furnace and place it on a
heat-resistant surface. b. Allow the molten bead to cool and solidify. A successful fusion will
yield a clear, bubble-free, homogeneous glass bead. [1]Any visible sample particles or
cloudiness indicates an incomplete fusion. [11]

o Dissolution: a. Carefully place the cooled glass bead into a labeled 100 mL polypropylene
volumetric flask. b. Add approximately 80 mL of 5% (v/v) nitric acid. c. Place the flask on a
mechanical shaker or stir plate at a moderate speed. Dissolution may take 30-90 minutes.
Do not heat, as this can cause metaboric acid to precipitate. d. Once the bead is fully
dissolved, bring the solution to the final volume (100 mL) with 5% HNOs. e. Cap the flask
and invert 20-30 times to ensure a homogeneous solution. The sample is now ready for
analysis.

Troubleshooting Common Fusion Problems
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Problem

Potential Cause(s)

Recommended Solution(s)

Incomplete Fusion (Opaque

bead, visible particles)

1. Insufficient flux (ratio too
low).2. Incorrect flux type for
the matrix.3. Fusion
temperature too low or time too
short.4. Poor mixing of sample

and flux.

1. Increase the sample-to-flux
ratio (e.g., from 1:8 to 1:10).2.
Adjust flux composition (e.g.,
more metaborate for acidic
samples).3. Increase
temperature by 50°C or extend
fusion time by 10 minutes.4.
Ensure thorough pre-mixing

before fusion.

Cracked or Shattered Bead

1. Cooling rate is too rapid.2.
Sample contains high levels of

certain metallic oxides.

1. Allow crucibles to cool more
slowly on a ceramic tile instead
of a metal block.2. Consider
adding a non-wetting agent
(e.g., lithium bromide) to the
flux, which can improve bead
integrity. [8][22]

Melt Sticks to Crucible

1. Crucible surface is
scratched or contaminated.2.
Absence of a non-

wetting/releasing agent.

1. Polish and thoroughly clean
crucibles before use.2. Use a
flux that contains an integrated
non-wetting agent or add one

separately. [22]

Precipitate in Acid Solution

1. SiOz content is very high,
and sample weight was too
large.2. Solution was heated

during dissolution.

1. For samples with >50%
SiOz, consider reducing the
initial sample weight.<[19]br>2.
Avoid heating the acidic
solution; allow for longer
stirring/shaking time at room

temperature.
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1. Dilute the final solution

] ) ] further before analysis.2.
1. High Total Dissolved Solids

Instrument Signal Drift (ICP) (TDS) from the flux are

depositing on cones/nebulizer.

Optimize instrument
parameters and use
components designed for high-
TDS matrices. [12][15]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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